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Compound of Interest

Compound Name: AZ-Dyrk1B-33

Cat. No.: B605791

For Researchers, Scientists, and Drug Development Professionals

Abstract

AZ-Dyrk1B-33 is a potent and selective ATP-competitive Dyrk1B kinase inhibitor.[1][2][3]
Accurate and consistent preparation of stock solutions is crucial for reliable experimental
results in cell-based assays and other applications. This document provides a detailed protocol
for the preparation, storage, and handling of AZ-Dyrk1B-33 stock solutions in dimethyl
sulfoxide (DMSO).

Compound Information

A summary of the key properties of AZ-Dyrk1B-33 is provided below. This information is
essential for accurate calculations and proper handling of the compound.
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Property Value Source
Molecular Weight 300.36 g/mol [1112113114]
Formula Ci9H16Na [1][2]13]
CAS Number 1679330-37-0 [1][2][3]
Appearance Off-white to light yellow solid [4115]
Purity >98% [11[2][3]
Solubility in DMSO Up to 100 mM [1112][3]
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Caption: Inhibition of Dyrk1B kinase by AZ-Dyrk1B-33.
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of AZ-Dyrk1B-33 in DMSO.
The same principles can be applied to prepare other concentrations.

Materials and Equipment
e AZ-Dyrk1B-33 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Optional: Sonicator

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions

o Work in a well-ventilated area, preferably a chemical fume hood.
e Wear appropriate PPE to avoid skin and eye contact.

o Consult the Safety Data Sheet (SDS) for AZ-Dyrk1B-33 and DMSO before handling.

Step-by-Step Procedure

e Pre-weighing Preparation: Allow the vial of AZ-Dyrk1B-33 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing the Compound: Carefully weigh the desired amount of AZ-Dyrk1B-33 powder. For
example, to prepare a 10 mM stock solution, you might weigh out 1 mg of the compound.
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o Calculating the Required DMSO Volume: Use the following formula to calculate the volume
of DMSO needed:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Example for 1 mg of AZ-Dyrk1B-33 to make a 10 mM stock:

[¢]

Mass = 0.001 g

Concentration = 0.010 mol/L

o

[e]

Molecular Weight = 300.36 g/mol

o

Volume (L) = 0.001 g/ (0.020 mol/L * 300.36 g/mol ) = 0.0003329 L

[¢]

Volume (uL) = 332.9 uL

e Dissolving the Compound: Add the calculated volume of DMSO to the vial containing the AZ-
Dyrk1B-33 powder.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
If necessary, brief sonication can be used to aid dissolution.[4][6] Visually inspect the solution
to ensure there are no visible particles.

e Storage:

o For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles.[5][6][7]

o Store the aliquots at -20°C or -80°C.[4][5][6]

o A stock solution stored at -80°C is typically stable for up to 6 months, while at -20°C it may
be stable for 1 month.[4][5]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing AZ-Dyrk1B-33 stock solution.

Quick Reference for Stock Solution Preparation
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The following table provides pre-calculated volumes of DMSO required to prepare various
stock concentrations from standard masses of AZ-Dyrk1B-33.

Volume of Volume of Volume of Volume of
Mass of AZ-

DMSO for 1 DMSO for 5 DMSO for 10 DMSO for 50
Dyrk1B-33

mM Stock mM Stock mM Stock mM Stock
1mg 3.33mL 0.67 mL 0.33 mL 0.07 mL
5 mg 16.65 mL 3.33mL 1.66 mL 0.33 mL
10 mg 33.29 mL 6.66 mL 3.33mL 0.67 mL

Table is based on a molecular weight of 300.36 g/mol .[2][3]

Working with Stock Solutions

When preparing working solutions for cell culture experiments, it is important to dilute the
DMSO stock in your aqueous medium. To avoid precipitation, it is recommended to make
intermediate dilutions in DMSO before the final dilution into the aqueous buffer or medium. The
final concentration of DMSO in cell culture should typically be kept below 0.5% to avoid
cytotoxicity.[7] Always include a vehicle control (medium with the same final concentration of
DMSO) in your experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of AZ-
Dyrk1B-33 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605791#how-to-prepare-a-stock-solution-of-az-
dyrk1b-33-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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